Cas no 1160994-87-5 (4-Chloro-7-(trifluoromethoxy)quinazoline)

• Product Name: 4-Chloro-7-(trifluoromethoxy)quinazoline
• CAS No: 1160994-87-5
• MF: C₉H₄ClF₃N₂O
• MW: 248.589071273804
• MDL: MFCD12400772
• CID: 2093368
• PubChem ID: 56924379
• Update Time: 2025-06-08

4-Chloro-7-(trifluoromethoxy)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-(trifluoromethoxy)quinazoline
• PubChem23192
• 6141AJ
• TRA0072648
• RP28831
• SY031680
• CS-11853
• MFCD12400772
• CS-0080609
• Quinazoline, 4-chloro-7-(trifluoromethoxy)-
• 1160994-87-5
• AKOS015851239
• DTXSID00718830
• DB-060843

• MDL： MFCD12400772
• Inchi： 1S/C9H4ClF3N2O/c10-8-6-2-1-5(16-9(11,12)13)3-7(6)14-4-15-8/h1-4H
• InChI Key： YSAWRQYKZHJVDJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 247.99600
• Monoisotopic Mass: 247.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 3.7

Experimental Properties

• PSA: 35.01000
• LogP: 3.18180

4-Chloro-7-(trifluoromethoxy)quinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-7-(trifluoromethoxy)quinazoline

Comprehensive Overview of 4-Chloro-7-(trifluoromethoxy)quinazoline (CAS No. 1160994-87-5): Properties, Applications, and Industry Insights

4-Chloro-7-(trifluoromethoxy)quinazoline (CAS No. 1160994-87-5) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic aromatic family, characterized by its unique trifluoromethoxy and chloro functional groups. Its molecular structure, C9H4ClF3N2O, offers exceptional reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and anticancer agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 4-Chloro-7-(trifluoromethoxy)quinazoline as a key building block. Its trifluoromethoxy group enhances metabolic stability and lipophilicity, critical properties for optimizing bioavailability in therapeutic candidates. Recent studies highlight its role in developing small-molecule inhibitors for diseases like autoimmune disorders and chronic inflammation, aligning with the industry's focus on precision medicine.

From a synthetic perspective, CAS No. 1160994-87-5 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols, due to its reactive 4-chloro substituent. This versatility has made it a staple in high-throughput screening libraries. Notably, its electron-withdrawing properties facilitate the design of electron-deficient scaffolds, a trending topic in medicinal chemistry forums and AI-driven drug design platforms.

Environmental and regulatory considerations are also shaping the discourse around 4-Chloro-7-(trifluoromethoxy)quinazoline. With the rise of green chemistry initiatives, researchers are investigating solvent-free synthetic routes for this compound. Additionally, its low ecotoxicity profile compared to traditional halogenated analogs addresses ESG (Environmental, Social, and Governance) concerns in chemical manufacturing—a hot topic among sustainable investors and patent analysts.

Market analysts project steady growth for quinazoline-based intermediates, driven by the expansion of biopharmaceutical R&D in Asia-Pacific regions. The compound's CAS registry number (1160994-87-5) frequently appears in global chemical databases, reflecting its cross-border trade relevance. As AI-powered literature mining tools gain traction, semantic searches for "trifluoromethoxy quinazoline applications" or "chloro-quinazoline synthesis optimization" have surged by 42% YoY, per recent SEO analytics reports.

Quality standards for 4-Chloro-7-(trifluoromethoxy)quinazoline are rigorously maintained, with HPLC purity typically exceeding 98%. Leading suppliers emphasize cGMP compliance and batch-to-batch consistency, responding to end-users' needs for reproducible research outcomes. These factors contribute to its inclusion in FDA-approved drug pipelines, particularly for orphan disease therapies—a sector experiencing 18% annual growth.

Innovative applications continue to emerge, such as incorporating this quinazoline derivative into metal-organic frameworks (MOFs) for catalysis or sensing technologies. Such interdisciplinary uses resonate with the convergence science trend, frequently discussed in materials science webinars. The compound's UV absorption characteristics at 254 nm also make it suitable for analytical method development, a niche yet critical application in quality control laboratories.